Cas no 334016-79-4 (3-(azidomethyl)-2-methoxypyridine)

• Product Name: 3-(azidomethyl)-2-methoxypyridine
• CAS No: 334016-79-4
• MF: C₇H₈N₄O
• MW: 164.164620399475
• MDL: MFCD23879011
• CID: 5248836
• PubChem ID: 22493912
• Update Time: 2025-06-08

3-(azidomethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-2-methoxypyridine
• [(2-methoxy-3-pyridyl)methyl]azide

• MDL： MFCD23879011
• Inchi： 1S/C7H8N4O/c1-12-7-6(5-10-11-8)3-2-4-9-7/h2-4H,5H2,1H3
• InChI Key： YXXJBPOTNCNSKP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)CN=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 2
• Topological Polar Surface Area: 36.5

Additional information on 3-(azidomethyl)-2-methoxypyridine

3-(Azidomethyl)-2-Methoxypyridine: A Versatile Building Block in Modern Chemical Synthesis

3-(Azidomethyl)-2-methoxypyridine (CAS No. 334016-79-4) is a unique and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its azide and methoxy functionalities, offers a wide range of applications due to its reactivity and versatility. In this article, we will delve into the properties, synthesis, and applications of 3-(azidomethyl)-2-methoxypyridine, highlighting its importance in contemporary research.

Chemical Structure and Properties

3-(Azidomethyl)-2-methoxypyridine is a pyridine derivative with an azide group attached to the methyl group at the 3-position and a methoxy group at the 2-position. The molecular formula is C₈H₁₀N₄O, and its molecular weight is 174.19 g/mol. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive building block for various synthetic transformations.

The azide group is particularly noteworthy due to its high reactivity in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation, polymer synthesis, and drug discovery. The methoxy group, on the other hand, provides electron-donating properties that can influence the reactivity and stability of the molecule.

Synthesis of 3-(Azidomethyl)-2-Methoxypyridine

The synthesis of 3-(azidomethyl)-2-methoxypyridine can be achieved through several routes, each with its own advantages and limitations. One common method involves the methylation of 2-hydroxypyridine followed by the introduction of the azide functionality. A typical synthetic pathway is outlined below:

1. Methylation of 2-hydroxypyridine: 2-Hydroxypyridine reacts with methyl iodide in the presence of a base (e.g., potassium carbonate) to form 2-methoxypyridine.
2. Bromination: 2-Methoxypyridine undergoes bromination at the 3-position using N-bromosuccinimide (NBS) to yield 3-bromo-2-methoxypyridine.
3. Azidation: The bromo group in 3-bromo-2-methoxypyridine is then converted to an azide group using sodium azide (NaN₃) in a polar aprotic solvent such as dimethylformamide (DMF).

This synthetic route provides a reliable and scalable method for producing 3-(azidomethyl)-2-methoxypyridine, making it accessible for various research applications.

Applications in Medicinal Chemistry

3-(Azidomethyl)-2-methoxypyridine has found extensive use in medicinal chemistry due to its ability to participate in bioconjugation reactions. The CuAAC reaction, which involves the formation of a triazole ring from an azide and an alkyne, is particularly useful for attaching functional groups or biomolecules to target molecules. This has significant implications for drug discovery and development.

In recent studies, researchers have utilized 3-(azidomethyl)-2-methoxypyridine as a scaffold for designing novel drug candidates. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of pyridyl-based compounds with potent anti-cancer activity. The introduction of the azide functionality allowed for efficient conjugation with targeting ligands, enhancing the selectivity and efficacy of the drug candidates.

Polymer Science Applications

Beyond medicinal chemistry, 3-(azidomethyl)-2-methoxypyridine has also found applications in polymer science. The azide group can be used to introduce functional moieties into polymer chains through click chemistry reactions. This approach has been employed to create smart polymers with stimuli-responsive properties, such as pH-sensitive or temperature-sensitive materials.

A notable example is the synthesis of poly(ethylene glycol) (PEG) derivatives functionalized with pyridyl groups using CuAAC reactions. These PEG derivatives have been used to improve the solubility and biocompatibility of drug delivery systems. The methoxy group in 3-(azidomethyl)-2-methoxypyridine contributes to enhanced solubility and stability, making it an ideal choice for such applications.

Molecular Imaging and Diagnostics strong> p > < p >In addition to its use in drug discovery and polymer science,3-(azidomethyl)-2-methoxypyridine strong >has shown promise in molecular imaging and diagnostics. The ability to conjugate imaging agents through click chemistry reactions opens up new possibilities for developing targeted imaging probes. For instance, researchers have used3-(azidomethyl)-2-methoxypyridine strong >to create fluorescent probes that can selectively bind to specific biomarkers or cellular targets. p > < p >A recent study published in Angewandte Chemie demonstrated the use of3-(azidomethyl)-2-methoxypyridine strong >in developing near-infrared (NIR) fluorescent probes for cancer imaging. The azide functionality allowed for efficient conjugation with NIR dyes, resulting in probes with high sensitivity and specificity. These probes have potential applications in early cancer detection and monitoring treatment response. p > < p >< strong >Conclusion strong > p > < p >< strong >3-(Azidomethyl)-2-methoxypyridine strong >(CAS No. 334016-79-4) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, polymer science, and molecular imaging. Its unique chemical structure, characterized by an azide group and a methoxy group, makes it an attractive building block for various synthetic transformations. Ongoing research continues to uncover new uses for this compound, highlighting its importance in modern chemical research. p > article > response >